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Compound of Interest

Compound Name:
1-(2-

(Dimethylamino)phenyl)ethanone

CAS No.: 10336-55-7

Cat. No.: B084727

Get Quote

Executive Summary & Chemical Identification
This guide outlines the critical disposal workflows for 1-(2-(Dimethylamino)phenyl)ethanone
(also known as 2'-Dimethylaminoacetophenone).

Crucial Distinction: Do not confuse this chemical with its more common para isomer (4'-

Dimethylaminoacetophenone, CAS 2124-31-4). While they share chemical functionalities, their

physical properties and specific hazard profiles differ. This guide specifically addresses the

ortho-substituted isomer.
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Parameter Data Operational Implication

Chemical Name

1-(2-

(Dimethylamino)phenyl)ethano

ne

Primary identifier for waste

tags.

CAS Number 10336-55-7
REQUIRED for waste

manifests.

Molecular Formula C₁₀H₁₃NO

Nitrogen content requires

incineration with scrubbing

(NOx control).

Physical State Liquid / Low-melting Solid

May require secondary

containment if liquid state is

achieved near room temp.

Flash Point >93°C (Predicted) Combustible. Class IIIB liquid.

GHS Hazards

H302 (Harmful if

swallowed)H315 (Skin

Irrit.)H319 (Eye Irrit.)[1]

Standard PPE (Nitrile gloves,

goggles) required during waste

transfer.

Reactivity Basic (Amine group)
DO NOT MIX with strong acids

or oxidizers.

Waste Segregation Logic
Proper segregation is not merely a regulatory requirement; it is a chemical necessity to prevent

uncontrolled exothermic reactions in the waste stream.[2]

The Chemistry of Segregation
Amine Functionality: The dimethylamino group is basic. Mixing this waste with acid waste

streams (e.g., HCl, H₂SO₄) will result in an immediate exothermic neutralization reaction,

potentially pressurizing the container.

Ketone Functionality: The acetyl group renders the molecule combustible. It must be isolated

from strong oxidizers (e.g., Nitric Acid, Peroxides) to prevent fire hazards.
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Decision Matrix: Waste Stream Selection
The following logic gate determines the correct disposal path for this specific chemical.

Waste: 1-(2-(Dimethylamino)phenyl)ethanone

Is the waste mixed with other solvents?

Does the mixture contain Halogens?
(DCM, Chloroform, etc.)

Yes (Mixture)

Stream A: Non-Halogenated Organic Waste
(Preferred)

No (Pure Substance)

CRITICAL: Is the mixture Acidic?

NoYes

No Halogens

Stream B: Halogenated Organic Waste

Has Halogens

STOP: Neutralize Separately
(Do not bulk)

Yes (pH < 4)

Click to download full resolution via product page

Figure 1: Segregation logic ensuring chemical compatibility and regulatory compliance.

Step-by-Step Disposal Protocol
Phase 1: Preparation & Packaging
Objective: Secure the chemical for transport and minimize exposure.

Container Selection: Use High-Density Polyethylene (HDPE) or Amber Glass containers.

Avoid metal cans if the waste has any potential moisture content, as amines can be
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corrosive to certain alloys over time.

Bulking (Optional): If mixing with other compatible solvents (e.g., Acetone, Methanol, Ethyl

Acetate):

Verify pH: Ensure the receiving solvent container is neutral or basic (pH 7-10).

Grounding: If the waste is in a flammable solvent mixture (Flash point < 60°C), ground the

container to prevent static discharge during transfer.

Labeling:

Apply a hazardous waste tag immediately upon the first drop of waste entering the

container.

Constituents: List "1-(2-(Dimethylamino)phenyl)ethanone" explicitly. Do not use vague

terms like "Organic Waste."

Hazard Checkboxes: Mark "Toxic" and "Irritant."

Phase 2: Storage (Satellite Accumulation Area)
Location: Store in a designated Satellite Accumulation Area (SAA) at or near the point of

generation.

Secondary Containment: Place the waste container inside a secondary tray (polypropylene)

capable of holding 110% of the container's volume.

Cap Management: Keep the container closed at all times except when adding waste.

Funnels must be removed or latch-closed immediately after use.

Phase 3: Final Disposal (Cradle-to-Grave)
The ultimate fate of this molecule is high-temperature incineration.

Lab Bench
(Generation)

Satellite Accumulation
(Storage)

Tag & Segregate EHS / Waste Vendor
(Pickup)

Request Pickup TSDF Facility
(Treatment)

Manifest & Transport Incineration w/ Scrubber
(Destruction)

Thermal Oxidation
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Figure 2: The lifecycle of the chemical waste from generation to destruction.

Why Incineration? Biological treatment is generally unsuitable for aromatic amines due to

potential toxicity to the microbial biomass. Landfill is prohibited for liquid organic wastes under

RCRA (Resource Conservation and Recovery Act). High-temperature incineration ensures the

complete breakdown of the aromatic ring and the dimethylamino group, while scrubbers

capture the resulting nitrogen oxides (NOx).

Emergency Contingencies (Spill Management)
In the event of a spill of 1-(2-(Dimethylamino)phenyl)ethanone:

Evacuate & Ventilate: The chemical causes respiratory irritation (H335).[1] Clear the

immediate area and increase ventilation.[3][4]

PPE: Don Nitrile gloves, lab coat, and safety goggles. If the spill is large (>100mL) or heated,

use a half-mask respirator with organic vapor cartridges.

Containment:

Do NOT use paper towels (combustible).

Use an inert absorbent: Vermiculite, Sand, or commercial Spill Pillows.

Cleanup:

Scoop absorbed material into a wide-mouth HDPE jar.

Label as "Hazardous Waste: Spill Debris (Contains 1-(2-
(Dimethylamino)phenyl)ethanone)."

Wash the surface with a mild soap solution; do not use bleach (oxidizer incompatibility).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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